Cas no 2034491-05-7 (6-(oxolan-3-yloxy)-N-[4-(trifluoromethyl)phenyl]pyridine-3-carboxamide)

• Product Name: 6-(oxolan-3-yloxy)-N-[4-(trifluoromethyl)phenyl]pyridine-3-carboxamide
• CAS No: 2034491-05-7
• MF: C₁₇H₁₅F₃N₂O₃
• MW: 352.307814836502
• CID: 5552635
• Update Time: 2025-07-29

6-(oxolan-3-yloxy)-N-[4-(trifluoromethyl)phenyl]pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-(oxolan-3-yloxy)-N-[4-(trifluoromethyl)phenyl]pyridine-3-carboxamide

• Inchi： 1S/C17H15F3N2O3/c18-17(19,20)12-2-4-13(5-3-12)22-16(23)11-1-6-15(21-9-11)25-14-7-8-24-10-14/h1-6,9,14H,7-8,10H2,(H,22,23)
• InChI Key： IKCDTWQPFBCHIA-UHFFFAOYSA-N
• SMILES： C1=NC(OC2CCOC2)=CC=C1C(NC1=CC=C(C(F)(F)F)C=C1)=O

Additional information on 6-(oxolan-3-yloxy)-N-[4-(trifluoromethyl)phenyl]pyridine-3-carboxamide

6-(Oxolan-3-yloxy)-N-[4-(Trifluoromethyl)phenyl]pyridine-3-carboxamide (CAS No. 2034491-05-7): A Comprehensive Overview

In the realm of pharmaceutical and agrochemical research, 6-(oxolan-3-yloxy)-N-[4-(trifluoromethyl)phenyl]pyridine-3-carboxamide (CAS No. 2034491-05-7) has emerged as a compound of significant interest. This molecule, characterized by its unique structural features, has garnered attention due to its potential applications in drug discovery and material science. The presence of a trifluoromethyl group and a pyridine core makes it a versatile candidate for further exploration.

The compound's oxolan-3-yloxy moiety adds a layer of complexity, enhancing its binding affinity to biological targets. Researchers are particularly intrigued by its potential as a kinase inhibitor, a class of compounds widely studied for their role in treating chronic diseases. With the growing demand for small molecule therapeutics, 6-(oxolan-3-yloxy)-N-[4-(trifluoromethyl)phenyl]pyridine-3-carboxamide stands out as a promising scaffold for further optimization.

Recent trends in AI-driven drug discovery have highlighted the importance of such compounds. Machine learning models are increasingly being employed to predict the bioactivity and ADME properties of molecules like 6-(oxolan-3-yloxy)-N-[4-(trifluoromethyl)phenyl]pyridine-3-carboxamide. This aligns with the broader industry focus on computational chemistry and high-throughput screening, which aim to accelerate the identification of novel drug candidates.

Another area of interest is the compound's potential in agrochemical applications. The trifluoromethyl group is a common feature in many pesticides and herbicides, suggesting that 6-(oxolan-3-yloxy)-N-[4-(trifluoromethyl)phenyl]pyridine-3-carboxamide could be explored for its efficacy in crop protection. This is particularly relevant given the increasing global focus on sustainable agriculture and the need for environmentally friendly solutions.

From a synthetic chemistry perspective, the compound's structure offers opportunities for derivatization and structure-activity relationship (SAR) studies. Researchers are keen to investigate how modifications to the oxolan-3-yloxy or pyridine components could enhance its properties. Such studies are crucial for optimizing pharmacokinetics and target selectivity, which are key considerations in modern drug development.

In conclusion, 6-(oxolan-3-yloxy)-N-[4-(trifluoromethyl)phenyl]pyridine-3-carboxamide represents a fascinating subject for both academic and industrial research. Its multifaceted applications, from drug discovery to agrochemical innovation, make it a compound worth watching in the coming years. As the scientific community continues to explore its potential, this molecule may well become a cornerstone in the development of next-generation therapeutics and agrochemicals.